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An In-depth Technical Guide on 1,2,4,5-Benzenetetramine

Audience: Researchers, scientists, and drug development professionals.

Introduction
1,2,4,5-Benzenetetramine, a key aromatic amine, serves as a fundamental building block in

various advanced scientific fields.[1] Its structure, featuring a central benzene ring with four

amine substituents, makes it a valuable precursor for the synthesis of high-performance

polymers, such as polybenzimidazoles (PBIs), and conductive metal-organic frameworks

(MOFs).[1][2] In the realm of drug development, its tetrahydrochloride salt is recognized as a

potent and selective inhibitor of Focal Adhesion Kinase (FAK), a critical regulator in cell survival

and motility pathways, making it a compound of significant interest in cancer therapy research.

[3][4] This guide provides a comprehensive overview of its physicochemical properties,

experimental protocols for its synthesis, and its mechanism of action as a therapeutic agent.

Physicochemical Properties
A thorough understanding of the physicochemical characteristics of 1,2,4,5-Benzenetetramine
and its common salt derivative, the tetrahydrochloride, is essential for its effective application.

[1] The free base is sensitive and prone to oxidation, while the tetrahydrochloride salt offers

enhanced stability.[5]
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The following table summarizes the core physicochemical data for both the free base and

tetrahydrochloride forms of the compound.

Property
1,2,4,5-Benzenetetramine
(Free Base)

1,2,4,5-Benzenetetramine
Tetrahydrochloride

Molecular Formula C₆H₁₀N₄[1][6][7]
C₆H₁₄Cl₄N₄ or

C₆H₂(NH₂)₄·4HCl[8][9][10][11]

Molecular Weight 138.17 g/mol [1][6][7] 284.01 g/mol [8][10][11]

Appearance Data not available
Solid, Crystalline[1], Dark

brown crystalline[12]

CAS Number 3204-61-3[6][13] 4506-66-5[3][8][11]

Thermal and Physical Properties
Property Value (Free Base) Value (Tetrahydrochloride)

Melting Point 274-276 °C[13]
≥300 °C (decomposes)[1][8]

[10]

Boiling Point Data not available 400.9 °C at 760 mmHg[1]

Density 1.401 g/cm³ (Predicted)[1] 1.401 g/cm³[1]

Solubility Data not available Soluble in water[1][9]

Spectral Data
Infrared (IR) spectroscopy data from a patented synthesis method provides insight into the

vibrational modes of the molecule.[14]

Spectral Data Values

IR (KBr, cm⁻¹)

3476.6, 3367.5, 1605.6, 1557.7, 1492.5, 1438.8,

1411.8, 1316.7, 1286.1, 1221.5, 1036.7, 827.3,

544.5[14]
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Experimental Protocols
The synthesis of 1,2,4,5-Benzenetetramine requires carefully controlled conditions to prevent

oxidation and ensure a high-purity product suitable for polymerization or biological assays.[1]

Synthesis of 1,2,4,5-Benzenetetramine
Tetrahydrochloride
A common and effective method involves a two-step process starting from 4,6-dinitro-m-

dichlorobenzene.[1][14]

Step 1: Ammonolysis of 4,6-dinitro-m-dichlorobenzene

Objective: To replace the chlorine atoms with amino groups.

Procedure: 4,6-dinitro-m-dichlorobenzene is subjected to ammonolysis to yield 4,6-dinitro-

1,3-diaminobenzene (DADNB).[1][14][15] The reaction is typically carried out under pressure

in a solvent such as 1,4-dioxane with ammonia as the ammonolysis agent.[15]

Step 2: Catalytic Hydrogenation of 4,6-dinitro-1,3-diaminobenzene

Objective: To reduce the dinitro groups to amino groups.

Reagents & Equipment:

4,6-dinitro-1,3-diaminobenzene (or 1,5-diamino-2,4-dinitrobenzene)[3]

Ethanol or Methanol (as solvent)[3][15]

Palladium on carbon (Pd/C) or Platinum on carbon (Pt/C) catalyst[1][3][14]

Tin powder (optional, as co-catalyst)[3]

High-pressure autoclave[3][14]

Hydrogen gas

Concentrated Hydrochloric Acid (HCl)[3]
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Procedure:

The dinitro-diamino precursor, solvent, and catalyst are added to an autoclave.[3] The

system is purged with an inert gas like nitrogen to prevent oxidation.[3]

The autoclave is heated (e.g., to 70-80 °C) and pressurized with hydrogen (e.g., to 300 psi

or 0.5 MPa).[3][14] The reaction proceeds for several hours (e.g., 2-5.5 hours).[3][14]

Upon completion, the reaction mixture is filtered to remove the catalyst.[3]

Concentrated HCl is added to the filtrate to precipitate the 1,2,4,5-Benzenetetramine as

its tetrahydrochloride salt.[3][15]

The solid product is collected by filtration, washed with HCl and ethanol, and dried under

vacuum.[3] This method can yield a product with a purity of over 99% and a total yield of

approximately 80%.[3][15]
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Caption: General workflow for the synthesis of 1,2,4,5-Benzenetetramine Tetrahydrochloride.
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Purification
For applications requiring exceptionally high purity, further purification can be achieved.

Procedure: 1,2,4,5-Benzenetetramine tetrahydrochloride can be recrystallized from an

aqueous solution by the addition of concentrated hydrochloric acid.[3]

Role in Drug Development: FAK Inhibition
1,2,4,5-Benzenetetramine tetrahydrochloride, also known as FAK Inhibitor 14 or Y15, is a cell-

permeable, selective inhibitor of Focal Adhesion Kinase (FAK).[3][16] FAK is a non-receptor

kinase that is frequently overexpressed in various human tumors and plays a crucial role in

regulating integrin signaling pathways responsible for cell survival, proliferation, and motility.[3]

[4][17]

Mechanism of Action
The primary mechanism of FAK activation involves autophosphorylation at the tyrosine 397

(Y397) residue.[3][4] This phosphorylation event creates a high-affinity binding site for the SH2

domain of Src family kinases and PI3 kinase, initiating downstream signaling cascades that

promote cancer progression.[3]

1,2,4,5-Benzenetetramine (Y15) directly targets and blocks the phosphorylation of Y397-FAK.

[3][4] By preventing this initial autophosphorylation step, it effectively disrupts the entire

signaling cascade. This inhibition leads to several anti-tumor effects:

Inhibition of Cell Adhesion and Increased Detachment: Blocking FAK signaling disrupts the

cell's ability to adhere to the extracellular matrix, leading to detachment.[4][17]

Induction of Apoptosis: The loss of adhesion signaling triggers programmed cell death

(apoptosis) in cancer cells.[3][17]

Tumor Regression: In vivo studies have demonstrated that targeting the Y397 site of FAK

with this inhibitor can lead to a significant decrease in tumor growth.[4]
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Caption: Inhibition of the FAK signaling pathway by 1,2,4,5-Benzenetetramine (Y15).

Conclusion
1,2,4,5-Benzenetetramine is a versatile chemical compound with significant utility in both

materials science and drug development.[1] Its ability to serve as a monomer for high-stability

polymers and its specific function as a FAK inhibitor underscore its importance in advanced

research.[1][4] The detailed protocols for its synthesis and a clear understanding of its

physicochemical properties are crucial for researchers aiming to leverage this molecule in their
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work. As a targeted therapeutic agent, its ability to disrupt a key signaling node in cancer cells

presents a promising avenue for the development of novel oncological treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214210#physicochemical-properties-of-1-2-4-5-
benzenetetramine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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